Cas no 81778-71-4 (3-Isoxazolidinone, 2-[(4-fluoro-2-iodophenyl)methyl]-4,4-dimethyl-)

• Product name: 3-Isoxazolidinone, 2-[(4-fluoro-2-iodophenyl)methyl]-4,4-dimethyl-
• CAS No: 81778-71-4
• MF: C₁₂H₁₃FINO₂
• MW: 349.13999915123
• CID: 702963
• PubChem ID: 13192584

3-Isoxazolidinone, 2-[(4-fluoro-2-iodophenyl)methyl]-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinone, 2-[(4-fluoro-2-iodophenyl)methyl]-4,4-dimethyl-
• 2-[(4-fluoro-2-iodophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one
• SCHEMBL7613741
• 2-(4-fluoro-2-iodobenzyl)-4,4-dimethylisoxazolidin-3-one
• DTXSID40526138
• 81778-71-4

• Inchi： InChI=1S/C12H13FINO2/c1-12(2)7-17-15(11(12)16)6-8-3-4-9(13)5-10(8)14/h3-5H,6-7H2,1-2H3
• InChI Key： BXKAQBOFZXUEQK-UHFFFAOYSA-N
• SMILES： CC1(CON(C1=O)CC2=C(C=C(C=C2)F)I)C

Computed Properties

• Exact Mass: 348.99750g/mol
• Monoisotopic Mass: 348.99750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų